Cas no 632-22-4 (1,1,3,3-Tetramethylurea)

1,1,3,3-Tetramethylurea Properties

Names and Identifiers

• 1,1,3,3-TETRAMETHYLUREA
• N,N,N',N'-TETRAMETHYLUREA
• TETRAMETHYLUREA
• TMU
• ((CH3)2N)2CO
• 1,1,3,3-tetramethyl-ure
• Temur
• Tetramethylharnstoff
• tetramethyl-ure
• Tetramethyluree
• Urea, 1,1,3,3-tetramethyl-
• 1,1,3,3-Tetramethylurea Tetramethylurea Temur
• Urea, tetramethyl-
• TERAMETHYLUREA
• 1,1,3,3-Tetramethylurea, TMU
• 1,1,3,3-Tetramethylurea, Tetramethylurea, TMU
• 1,1,3,3-Tetramethylurea, nonaqueous titration grade
• 1.1.3.3-Tetramethylurea
• anhydrous tetramethylurea
• N,N,N,N-tetramethylurea
• Urea,tetramethyl
• urea, N,N,N',N'-tetramethyl-
• Tetramethyluree [French]
• Tetramethyl-urea
• Tetramethyl Urea
• N,N,N',N'-tetramethyl-urea
• AVQQQNCBBIEMEU-UHFFFAOYSA-N
• 2O1EJ64031
• (dimethylamino)-N,N-dimethylcarboxamide
• Tetra methyl urea
• Tetramethylur
• TETRAMETHYLUREA, 1,1,3,3-
• 1,3,3-Tetramethylurea
• Urea,1,3,3-tetramethyl-
• Tetramethylurea, >=99.5% (GC)
• NSC91488
• AI3-50988
• NSC-91488
• tetramethylcarbamide
• BRN 0773898
• FT-0606008
• 4-04-00-00225 (Beilstein Handbook Reference)
• Tetramethylurea, 99%
• SCHEMBL24760
• EINECS 211-173-9
• TETRAMETHYLUREA [HSDB]
• 632-22-4
• DTXSID1060893
• n,n,n',n',-tetramethyl urea
• D70479
• CS-0011002
• F0001-1719
• AKOS015918289
• W-104925
• N,N,N',N'-tetramethyl urea
• UNII-2O1EJ64031
• NSC 91488
• CHEMBL11949
• T0158
• Tetramethylurea, BCR(R) certified Reference Material
• MFCD00008319
• NS00035386
• InChI=1/C5H12N2O/c1-6(2)5(8)7(3)4/h1-4H
• HSDB 129
• WLN: 1N1&VN1&1
• A834282
• CHEBI:84278
• Tetramethylurea 1,1,3,3-Tetramethylurea
• Q26699773
• EN300-108206
• TETRAMETHYLUREA [MI]
• UREA,1,1,3,3-TETRAMETHYL
• Urea, tetramethyl
• Urea, 1,1,3,3tetramethyl
• DB-054437
• N,N,N',N'Tetramethylurea
• DTXCID1043750
• 1,1,3,3tetramethylurea
• Urea, N,N,N',N'tetramethyl
• +Expand

• MDL： MFCD00008319
• InChIKey： AVQQQNCBBIEMEU-UHFFFAOYSA-N
• Inchi： 1S/C5H12N2O/c1-6(2)5(8)7(3)4/h1-4H3
• SMILES： O=C(N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 0773898

Computed Properties

• Exact Mass: 116.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.094963
• Heavy Atom Count: 8
• Complexity: 78.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.6

Experimental Properties

• LogP: 0.22960
• PSA: 23.55000
• Merck: 9230
• Refractive Index: n20/D 1.451(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 177°C
• Melting Point: −1 °C (lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Solubility: H2O: 1 M at 20 °C, miscible
• Color/Form: colorless liquid
• PH: 5-8 (25℃, 1M in H2O)
• Solubility: It can be miscible with alcohol and ether. It has great solubility in organic substances, especially aromatic compounds. It can also dissolve some inorganic salts well.
• pka: 2.0(at 25℃)
• Density: 0.968 g/mL at 20 °C(lit.)

1,1,3,3-Tetramethylurea Security Information

• Symbol: GHS07
• RTECS：YU2625000
• WGK Germany：3
• Safety Term：S45;S53
• Safety Instruction： S53-S45
• Risk Phrases：R22
• Dangerous goods sign： T
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P312-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 61-22
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 i.v. in rats: 1.1 g/kg (Lüttringhaus, Dirksen)
• FLUKA BRAND F CODES：3-10

1,1,3,3-Tetramethylurea Customs Data

• HS CODE：2924210090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds